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Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 1-Bromodibenzofuran (CAS No. 50548-45-3). Designed for

researchers, medicinal chemists, and materials scientists, this document delves into the core

characteristics of this versatile heterocyclic compound. It details established synthetic

protocols, explores its reactivity in key organic transformations, and elucidates the scientific

principles behind its application as a critical intermediate in the development of Organic Light-

Emitting Diodes (OLEDs). Safety protocols and handling procedures are also provided to

ensure safe laboratory practice.

Introduction
1-Bromodibenzofuran is an aromatic heterocyclic compound featuring a dibenzofuran core

with a bromine substituent at the C1 position. The dibenzofuran scaffold is a privileged

structure found in various natural products and pharmacologically active molecules.[1] The

introduction of a bromine atom provides a reactive handle for a multitude of cross-coupling
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reactions, making 1-Bromodibenzofuran a highly valuable and versatile building block in both

medicinal chemistry and materials science.[2]

Its primary significance lies in its role as an intermediate for advanced organic materials,

particularly for OLEDs, where the rigid and planar dibenzofuran unit contributes to high thermal

stability and desirable charge transport properties.[2][3] This guide aims to consolidate the

essential technical data and practical insights required for the effective utilization of this

compound in a research and development setting.

Physicochemical and Molecular Properties
The fundamental properties of 1-Bromodibenzofuran are summarized below. These data are

critical for reaction planning, purification, and material characterization.

Property Value Source(s)

CAS Number 50548-45-3 [2][4]

Molecular Formula C₁₂H₇BrO [2][4]

Molecular Weight 247.09 g/mol [2][4]

Appearance
White to gray or brown

powder/crystal
[2]

Melting Point 67 °C [2]

Boiling Point 343.8 ± 15.0 °C (Predicted) [2][5]

Density 1.577 ± 0.06 g/cm³ (Predicted) [2][5]

InChIKey
WUYYVOWEBMOELQ-

UHFFFAOYSA-N
[4][6]

Solubility

Insoluble in water; Soluble in

organic solvents such as

chloroform, acetone, and

ethanol.

[7]

Spectroscopic Profile
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While extensive experimental spectral data for 1-Bromodibenzofuran is not widely available in

public repositories, a theoretical analysis based on its structure and data from the parent

dibenzofuran molecule provides valuable guidance for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The spectrum is expected to show seven distinct signals in the aromatic region

(approx. 7.2-8.2 ppm). The protons on the unsubstituted benzene ring will likely appear as a

complex multiplet system. On the brominated ring, the protons adjacent to the bromine and

oxygen atoms will experience shifts influenced by the electronegativity and anisotropic

effects of these substituents.

¹³C NMR: Twelve signals are expected for the twelve unique carbon atoms. The carbon atom

directly bonded to the bromine (C1) would be significantly shifted compared to the parent

dibenzofuran. Aromatic carbons typically appear in the 110-160 ppm range. The two carbons

adjacent to the oxygen atom (C4a, C5a) would appear at the downfield end of this range.

Infrared (IR) Spectroscopy
The IR spectrum of 1-Bromodibenzofuran is expected to exhibit characteristic absorption

bands corresponding to its functional groups.

Aromatic C-H Stretching: Peaks will be observed above 3000 cm⁻¹.

Aromatic C=C Stretching: Multiple sharp peaks are expected in the 1450-1600 cm⁻¹ region.

Aryl-Oxygen Ether (C-O-C) Stretching: A strong, characteristic absorption band is expected

around 1200-1280 cm⁻¹ for the asymmetric C-O-C stretch of the furan ring.

C-Br Stretching: A peak in the fingerprint region, typically between 550-750 cm⁻¹, would

indicate the presence of the carbon-bromine bond.[8]

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum would show a prominent molecular ion peak (M⁺) at

m/z 246 and a characteristic M+2 peak at m/z 248 of nearly equal intensity, which is the

isotopic signature of a molecule containing one bromine atom.
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Synthesis and Manufacturing
1-Bromodibenzofuran is typically synthesized via intramolecular cyclization. A common and

effective laboratory-scale protocol involves the base-mediated cyclization of a biphenyl

precursor.[2]

Synthesis from 6-Bromo-2-fluorobiphenyl-2-ol
This procedure leverages a nucleophilic aromatic substitution (SNAr) pathway where the

phenoxide, generated in situ, displaces the fluorine atom to form the furan ring.
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Starting Materials

Reaction Workflow

Purification

6-Bromo-2-fluorobiphenyl-2-ol

1. Dissolve SM in DMF,
cool to 5 °C

Sodium Hydride (NaH)

2. Add NaH portion-wise
(Deprotonation to form phenoxide)

Anhydrous DMF

3. Stir, then heat to 100 °C
(Intramolecular SNAr Cyclization)

4. Quench with Ethanol

5. Evaporate solvent

Chromatography

1-Bromodibenzofuran

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromodibenzofuran.
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Detailed Protocol:[2]

Dissolve 111 g (416 mmol) of 6-bromo-2-fluorobiphenyl-2-ol in 2 L of anhydrous N,N-

Dimethylformamide (DMF) and cool the solution to 5 °C in an ice bath.

Add 20 g (449 mmol) of sodium hydride (60% suspension in mineral oil) in small portions to

the cooled solution. Causality Note: NaH is a strong, non-nucleophilic base used to

deprotonate the hydroxyl group, forming the reactive sodium phenoxide intermediate

necessary for the subsequent cyclization.

After the addition is complete, stir the mixture for an additional 20 minutes at 5 °C.

Heat the reaction mixture to 100 °C for 45 minutes to facilitate the intramolecular nucleophilic

aromatic substitution (SNAr) reaction, where the phenoxide displaces the fluoride to form the

dibenzofuran ring.

After cooling to room temperature, slowly add 500 mL of ethanol to quench any unreacted

sodium hydride.

Concentrate the mixture to dryness using a rotary evaporator.

Purify the resulting crude solid by column chromatography to yield the final product. (Typical

Yield: ~88.5%).

Chemical Reactivity and Synthetic Utility
The bromine atom at the C1 position is the key to 1-Bromodibenzofuran's utility as a synthetic

intermediate. It readily participates in a variety of palladium-catalyzed cross-coupling reactions,

allowing for the strategic formation of new carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling
The Suzuki reaction is a cornerstone of modern organic synthesis for creating C(sp²)-C(sp²)

bonds.[8][9] 1-Bromodibenzofuran is an excellent substrate for coupling with various aryl or

vinyl boronic acids or esters. This reaction is fundamental to building the larger, conjugated

molecular structures required for OLED materials and complex drug candidates.[10][11]
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Mechanism Insight: The reaction proceeds via a catalytic cycle involving the oxidative

addition of the palladium(0) catalyst to the C-Br bond of 1-Bromodibenzofuran, followed by

transmetalation with a base-activated boronic acid derivative, and concluding with reductive

elimination to yield the coupled product and regenerate the Pd(0) catalyst.[11] The choice of

ligand, base, and solvent is critical for achieving high yields.[8]

Reactants Catalytic System

Product

1-Bromodibenzofuran

1-Aryl-dibenzofuran

Suzuki Coupling

Arylboronic Acid
(R-B(OH)₂) 

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Aqueous Base
(e.g., Na₂CO₃, K₃PO₄)

Click to download full resolution via product page

Caption: A representative Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination
For the synthesis of arylamines, which are prevalent in pharmaceuticals and hole-transport

materials for OLEDs, the Buchwald-Hartwig amination is the premier method.[4][12] This

reaction couples 1-Bromodibenzofuran with a primary or secondary amine in the presence of

a palladium catalyst and a strong, non-nucleophilic base.[5]

Expertise Note: The development of specialized phosphine ligands (e.g., XantPhos, SPhos)

has been crucial to expanding the scope of this reaction to include a wide variety of amines

and aryl halides under milder conditions.[13][14] The reaction allows for the direct installation

of nitrogen-containing functional groups onto the dibenzofuran core, a key step in tuning the

electronic properties of the final molecule.

Grignard Reaction
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1-Bromodibenzofuran can be converted into its corresponding Grignard reagent, 1-

(dibenzofuranyl)magnesium bromide, by reacting it with magnesium metal in an anhydrous

ether solvent.[15][16] This transforms the electrophilic carbon of the C-Br bond into a potent

carbon nucleophile.

Application Insight: The resulting Grignard reagent can react with a wide range of

electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds

and introduce diverse functional groups. This pathway is essential for building molecular

complexity. Crucial Precaution: Grignard reagents are extremely sensitive to protic sources

(like water or alcohols) and must be prepared and used under strictly anhydrous conditions.

[16]

Applications in Drug Development and Materials
Science
The primary application driving interest in 1-Bromodibenzofuran is its use as a building block

for materials in Organic Light-Emitting Diodes (OLEDs).[2]

Scientific Rationale: The dibenzofuran core possesses several key attributes for high-

performance OLEDs:[3]

High Triplet Energy: The rigid, conjugated system results in a high triplet energy level

(~2.9 eV). This is critical for host materials in phosphorescent OLEDs (PhOLEDs) and

thermally activated delayed fluorescence (TADF) devices, as it prevents unwanted energy

transfer from the light-emitting dopant to the host material, thereby ensuring high

efficiency.

Thermal Stability: The fused-ring structure imparts excellent thermal and morphological

stability, which is essential for device longevity and operational lifetime.[2]

Charge Transport: Dibenzofuran derivatives can be tailored through substitution (enabled

by the bromo- group) to function as efficient hole-transport layer (HTL) materials,

facilitating the movement of positive charges towards the emissive layer.

In drug development, the dibenzofuran nucleus is explored for its potential biological activities.

The ability to functionalize the 1-position via cross-coupling allows for the rapid generation of
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diverse libraries of compounds for screening against various therapeutic targets.

Safety and Handling
1-Bromodibenzofuran is an irritant and should be handled with appropriate personal

protective equipment (PPE) in a well-ventilated area or chemical fume hood.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

[4]

Precautionary Statements:

P264: Wash hands and skin thoroughly after handling.

P280: Wear protective gloves, eye protection, and face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the latest Safety Data Sheet (SDS) from the supplier before use. Store in a

cool, dry place in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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